Cas no 65052-89-3 (Benzenemethanamine, N-(4-nitrophenyl)-N-(phenylmethyl)-)

Benzenemethanamine, N-(4-nitrophenyl)-N-(phenylmethyl)- structure
65052-89-3 structure
Product Name:Benzenemethanamine, N-(4-nitrophenyl)-N-(phenylmethyl)-
CAS No:65052-89-3
MF:C20H18N2O2
MW:318.369124889374
CID:409431
PubChem ID:11449964
Update Time:2025-04-19

Benzenemethanamine, N-(4-nitrophenyl)-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, N-(4-nitrophenyl)-N-(phenylmethyl)-
    • N,N-dibenzyl-4-nitroaniline
    • 65052-89-3
    • SCHEMBL8537467
    • DTXSID10466310
    • Inchi: 1S/C20H18N2O2/c23-22(24)20-13-11-19(12-14-20)21(15-17-7-3-1-4-8-17)16-18-9-5-2-6-10-18/h1-14H,15-16H2
    • InChI Key: WUFFTZHTOQZFSW-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)N(CC1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 318.13694
  • Monoisotopic Mass: 318.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • PSA: 46.38
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